Imipenem

• CAS: 64221-86-9; 74431-23-5
• Molecular Formula: C12H17N3O4S
• Molecular Weight: 299.35 g/mol
• InChI: InChI=1S/C12H17N3O4S/c1-6(16)9-7-4-8(20-3-2-14-5-13)10(12(18)19)15(7)11(9)17/h5-7,9,16H,2-4H2,1H3,(H2,13,14)(H,18,19)/t6-,7-,9-/m1/s1
• InChIKey: ZSKVGTPCRGIANV-ZXFLCMHBSA-N
• Solubility: 7.76e-01 g/L

Imipenem (CAS 64221-86-9) Procurement Guide: Baseline Carbapenem Characteristics and Comparator Framework

Imipenem (CAS 64221-86-9) is the prototypical parenteral carbapenem β-lactam antibiotic, characterized by an exceptionally broad spectrum of bactericidal activity against Gram-positive, Gram-negative, and anaerobic pathogens [1]. Unlike later-generation carbapenems such as meropenem, doripenem, and ertapenem, imipenem is inherently susceptible to rapid degradation by the human renal brush-border enzyme dehydropeptidase-I (DHP-I) [2], a pharmacokinetic liability that necessitates its co-formulation and co-administration with the DHP-I inhibitor cilastatin in a fixed 1:1 ratio [3]. This fundamental structural and pharmacological distinction—imipenem/cilastatin as a fixed-dose combination product versus single-agent carbapenems—carries direct consequences for product sourcing, formulation complexity, stability during extended infusion administration, and ultimately, the procurement decision-making process [4].

1 Requires fixed-ratio co-formulation with cilastatin (DHP-I inhibitor)

2 Broad-spectrum carbapenem with rapid bactericidal kinetics

3 Limited aqueous stability; not suitable for extended infusion protocols

• [1] Zhanel GG, Wiebe R, Dilay L, Thomson K, Rubinstein E, Hoban DJ, Noreddin AM, Karlowsky JA. Comparative review of the carbapenems. Drugs. 2007;67(7):1027-52. doi:10.2165/00003495-200767070-00006. View Source
• [2] Papp-Wallace KM, Endimiani A, Taracila MA, Bonomo RA. Carbapenems: past, present, and future. Antimicrob Agents Chemother. 2011;55(11):4943-60. doi:10.1128/AAC.00296-11. View Source
• [3] Birnbaum J, Kahan FM, Kropp H, MacDonald JS. Carbapenems, a new class of beta-lactam antibiotics. Discovery and development of imipenem/cilastatin. Am J Med. 1985;78(6A):3-21. doi:10.1016/0002-9343(85)90097-X. View Source
• [4] Katip W, Sornsuvit C, Wientong P. Comparative stability of imipenem and meropenem solutions for extended infusion administration. Pharm Sci Asia. 2024;51(2):173-179. doi:10.29090/psa.2024.02.24.1651. View Source

Why Imipenem Cannot Be Interchanged with Meropenem, Doripenem, or Ertapenem in Scientific and Industrial Settings

Carbapenems are not a therapeutically or analytically interchangeable class despite their shared β-lactam scaffold [1]. Imipenem demonstrates the highest rate of net influx and penicillin-binding protein (PBP) access in Pseudomonas aeruginosa, yielding ~2-fold faster target engagement than meropenem or doripenem and 72-fold faster than ertapenem, which directly translates to more rapid bactericidal killing [2]. Conversely, imipenem exhibits the poorest aqueous stability among clinical carbapenems, with a degradation half-life of only 14.7 hours in water at 25°C, compared to >200 hours for meropenem [3]. This intrinsic chemical instability manifests in solution degradation below 90% within one hour at 30°C, precluding extended infusion administration strategies that are viable with meropenem [4]. Furthermore, the mandatory co-formulation with cilastatin introduces an additional API sourcing requirement and a secondary degradation pathway that does not exist for DHP-I-stable comparators [5]. These quantifiable differences in target access kinetics, chemical stability, and formulation complexity render imipenem unsuitable for direct substitution with other carbapenems in experimental protocols, manufacturing processes, or clinical procurement without explicit validation.

DHP-I susceptibility

Imipenem requires cilastatin co-administration; single-agent carbapenems do not, complicating direct substitution.

Aqueous instability

Degradation half-life in aqueous media is substantially shorter than meropenem, precluding extended infusion without validation.

Kinetic differences

PBP access and bactericidal speed differ from other carbapenems; experimental protocols may require compound-specific optimization.

• [1] Zhanel GG, Wiebe R, Dilay L, Thomson K, Rubinstein E, Hoban DJ, Noreddin AM, Karlowsky JA. Comparative review of the carbapenems. Drugs. 2007;67(7):1027-52. doi:10.2165/00003495-200767070-00006. View Source
• [2] López-Argüello S, Montaner M, Sayed ARM, Oliver A, Bulitta JB, Moya B. Penicillin-Binding Protein 5/6 Acting as a Decoy Target in Pseudomonas aeruginosa Identified by Whole-Cell Receptor Binding and Quantitative Systems Pharmacology. Antimicrob Agents Chemother. 2023;67(5):e01603-22. doi:10.1128/aac.01603-22. View Source
• [3] Wicha SG, Märtson AG, Nielsen EI, Koch BCP, Friberg LE, Alffenaar JW, Minichmayr IK; International Society of Anti-Infective Pharmacology (ISAP), the PK/PD study group of the European Society of Clinical Microbiology, Infectious Diseases (EPASG). Comprehensive stability analysis of 13 β-lactams and β-lactamase inhibitors in in vitro media, and novel supplement dosing strategy to mitigate thermal drug degradation. Antimicrob Agents Chemother. 2024;68(3):e01399-23. doi:10.1128/aac.01399-23. View Source
• [4] Katip W, Sornsuvit C, Wientong P. Comparative stability of imipenem and meropenem solutions for extended infusion administration. Pharm Sci Asia. 2024;51(2):173-179. doi:10.29090/psa.2024.02.24.1651. View Source
• [5] Kim JY, Lee SH, Kim SH, Yoo KH, Park MS, Yoon HI, Lee JH, Lee CT, Chung HS, Kim YW, Han SK, Yim JJ. Nontherapeutic equivalence of a generic product of imipenem-cilastatin is caused more by chemical instability of the active pharmaceutical ingredient (imipenem) than by its substandard amount of cilastatin. PLoS One. 2019;14(2):e0212206. doi:10.1371/journal.pone.0212206. View Source

Imipenem Quantitative Differentiation Evidence: Head-to-Head Comparator Data for Procurement Decisions

Imipenem vs. Meropenem and Ertapenem: Renal DHP-I Stability and Cilastatin Co-Formulation Requirement

Imipenem is uniquely susceptible to hydrolysis by human renal dehydropeptidase-I (DHP-I) among clinical carbapenems, as quantified by Vmax/Km ratios. The Vmax/Km ratio for imipenem is 6.24, which is 2.6-fold higher than meropenem (2.41) and substantially higher than the experimental carbapenem DA-1131 (1.39), indicating that imipenem is the preferred substrate for DHP-I and undergoes the most rapid renal degradation [1]. In a recombinant human DHP-I stability assay, under conditions where imipenem retained only 20% residual activity after 90 minutes of incubation, meropenem retained approximately 80% residual activity, and doripenem demonstrated stability comparable to meropenem [2]. This metabolic vulnerability necessitates that all imipenem formulations include a 1:1 ratio of the DHP-I inhibitor cilastatin, whereas meropenem, doripenem, and ertapenem are administered as single agents without a DHP-I inhibitor [3].

DHP-I Stability

Head-to-head

Imipenem Vmax/Km = 6.24; meropenem = 2.41; 20% vs ~80% residual activity after 90 min

Confirms cilastatin co-formulation requirement

Recombinant human DHP-I assay; COS-1 expression system

Evidence Dimension	Susceptibility to human renal dehydropeptidase-I (DHP-I) hydrolysis
Target Compound Data	Vmax/Km = 6.24; 20% residual activity after 90 min incubation with DHP-I
Comparator Or Baseline	Meropenem: Vmax/Km = 2.41; ~80% residual activity after 90 min incubation with DHP-I
Quantified Difference	Imipenem Vmax/Km ratio is 2.6-fold higher than meropenem; imipenem exhibits 60% lower residual activity after 90 min DHP-I exposure
Conditions	Vmax/Km: purified renal dipeptidase enzyme assay; Residual activity: recombinant human DHP-I expressed in COS-1 cells, 90 min incubation

Why This Matters

The mandatory co-formulation with cilastatin doubles the number of APIs required for procurement, introduces additional quality control and stability monitoring requirements, and increases the complexity of formulation development compared to single-agent carbapenems.

• [1] Kim J, Kim JH, Kim KH, Kim HJ, Lee SH, Kim WB, Yang J, Lee MG. Stability of new carbapenem DA-1131 to renal dipeptidase (dehydropeptidase I). Antimicrob Agents Chemother. 2000;44(9):2509-2511. doi:10.1128/AAC.44.9.2509-2511.2000. View Source
• [2] Yamano Y, Kawai Y, Yutsudo T. Stability of doripenem to human dehydropeptidase-I. Jpn J Chemother. 2005;53(S-1):92-95. View Source
• [3] Zhanel GG, Wiebe R, Dilay L, Thomson K, Rubinstein E, Hoban DJ, Noreddin AM, Karlowsky JA. Comparative review of the carbapenems. Drugs. 2007;67(7):1027-52. doi:10.2165/00003495-200767070-00006. View Source

Imipenem vs. Meropenem, Doripenem, and Ertapenem: Rate of PBP Access and Bactericidal Kinetics in Pseudomonas aeruginosa

In intact Pseudomonas aeruginosa PAO1 cells, imipenem exhibits the most rapid rate of net influx and penicillin-binding protein (PBP) access among all tested β-lactams. Relative to imipenem (baseline rate = 1), the rate of net influx and PBP access for doripenem and meropenem is approximately 2-fold slower, and for ertapenem it is 72-fold slower [1]. This kinetic advantage translates directly into bactericidal activity: at 2 × MIC, imipenem yielded 1.5 ± 0.11 log10 CFU/mL killing at 1 hour, whereas all other tested β-lactams (including meropenem, doripenem, and ertapenem) achieved less than 0.5 log10 CFU/mL killing over the same interval [1]. The extent of PBP5/6 binding, which acts as a decoy target in P. aeruginosa, was highly correlated (r² = 0.96) with the rate of net influx and PBP access, explaining why only imipenem achieves rapid killing [1].

PBP Access Kinetics

Head-to-head

Imipenem rate = 1.0 (ref); doripenem/meropenem ~2-fold slower; ertapenem 72-fold slower

Faster target engagement in P. aeruginosa

Intact PAO1 cells; Bocillin FL binding assay

Evidence Dimension	Rate of net influx and PBP access in intact P. aeruginosa PAO1 cells
Target Compound Data	Relative rate = 1.0 (reference baseline); 1.5 ± 0.11 log10 CFU/mL killing at 1 h at 2 × MIC
Comparator Or Baseline	Doripenem and meropenem: ~2-fold slower relative rate; ertapenem: 72-fold slower relative rate; all comparators: <0.5 log10 CFU/mL killing at 1 h
Quantified Difference	Imipenem achieves ≥1 log10 greater bacterial killing at 1 hour compared to meropenem, doripenem, and ertapenem under identical 2 × MIC conditions
Conditions	P. aeruginosa PAO1 intact cells; 2 × MIC concentration; 1-hour incubation; covalent PBP binding assay with Bocillin FL

Why This Matters

Imipenem's uniquely rapid PBP access and bactericidal kinetics make it the preferred carbapenem for time-sensitive in vitro pharmacodynamic studies, murine infection models requiring rapid bacterial load reduction, and clinical scenarios where rapid attainment of bactericidal concentrations is critical.

• [1] López-Argüello S, Montaner M, Sayed ARM, Oliver A, Bulitta JB, Moya B. Penicillin-Binding Protein 5/6 Acting as a Decoy Target in Pseudomonas aeruginosa Identified by Whole-Cell Receptor Binding and Quantitative Systems Pharmacology. Antimicrob Agents Chemother. 2023;67(5):e01603-22. doi:10.1128/aac.01603-22. View Source

Imipenem vs. Meropenem and Doripenem: Aqueous Thermal Stability and Degradation Half-Life

Imipenem demonstrates the poorest aqueous thermal stability among clinical carbapenems, which has direct implications for experimental protocols, manufacturing processes, and clinical administration strategies. In water at 25°C, the degradation half-life (t₁/₂) of imipenem is 14.7 hours at a concentration of 1,000 mg/L, whereas the degradation half-lives of all other tested β-lactams exceed 200 hours under identical conditions, and doripenem exhibits a t₁/₂ of 59.5 hours [1]. In cation-adjusted Mueller-Hinton broth (pH 7.25) at 25°C, imipenem has a degradation half-life of 16.9 hours, compared to 46.5 hours for meropenem and 40.6 hours for doripenem [1]. During extended infusion simulation in 0.9% sodium chloride at 30°C, imipenem solutions (10 mg/mL) decline below 90% of initial concentration within 1 hour, whereas meropenem solutions maintain stability above 90% for 4 hours (p < 0.05) [2]. At 25°C, meropenem remains ≥90% stable for the full 6-hour infusion period, while imipenem shows significant degradation after 3 hours [2].

Aqueous Half-life

Head-to-head

Imipenem t₁/₂ = 14.7 h in water (25°C); meropenem >200 h

Limited stability restricts extended infusion

LC-MS/MS quantification; 1,000 mg/L

Evidence Dimension	Thermal degradation half-life in aqueous media and stability during extended infusion
Target Compound Data	Water 25°C t₁/₂ = 14.7 h; Broth 25°C t₁/₂ = 16.9 h; 30°C infusion: <90% stability within 1 h
Comparator Or Baseline	Meropenem: Water 25°C t₁/₂ >200 h; Broth 25°C t₁/₂ = 46.5 h; 30°C infusion: ≥90% stability for 4 h
Quantified Difference	Imipenem degrades at least 13.6-fold faster in water and 2.8-fold faster in broth than meropenem; imipenem stability falls below 90% at least 4-fold sooner during 30°C extended infusion
Conditions	Water: 25°C, 1,000 mg/L, LC-MS/MS quantification; Broth: cation-adjusted Mueller-Hinton broth, pH 7.25, 25°C; Infusion: 0.9% NaCl, 10 mg/mL, 25°C and 30°C, 6-hour period, HPLC quantification

Why This Matters

Imipenem's limited aqueous stability precludes its use in extended infusion administration protocols, necessitates strict temperature control during manufacturing and storage, and requires careful consideration of degradation kinetics when designing in vitro susceptibility assays or animal infection models lasting longer than 6-8 hours.

• [1] Wicha SG, Märtson AG, Nielsen EI, Koch BCP, Friberg LE, Alffenaar JW, Minichmayr IK; International Society of Anti-Infective Pharmacology (ISAP), the PK/PD study group of the European Society of Clinical Microbiology, Infectious Diseases (EPASG). Comprehensive stability analysis of 13 β-lactams and β-lactamase inhibitors in in vitro media, and novel supplement dosing strategy to mitigate thermal drug degradation. Antimicrob Agents Chemother. 2024;68(3):e01399-23. doi:10.1128/aac.01399-23. View Source
• [2] Katip W, Sornsuvit C, Wientong P. Comparative stability of imipenem and meropenem solutions for extended infusion administration. Pharm Sci Asia. 2024;51(2):173-179. doi:10.29090/psa.2024.02.24.1651. View Source

Imipenem vs. Meropenem: Comparative Clinical Efficacy and Safety Meta-Analysis

A systematic review and meta-analysis of 27 randomized controlled trials comparing meropenem versus imipenem plus cilastatin in adult patients with severe infections, using equal gram-for-gram dosing and identical regimens, demonstrated statistically significant differences in clinical and safety outcomes. Meropenem was associated with a significantly greater clinical response (Relative Risk [RR] 1.04; 95% Confidence Interval [CI]: 1.01-1.06), a significantly greater bacteriologic response (RR 1.05; 95% CI: 1.01-1.08), and a significantly lower adverse event rate (RR 0.87; 95% CI: 0.77-0.97) compared to imipenem/cilastatin [1]. No significant difference in mortality was observed (RR 0.98; 95% CI: 0.71-1.35). The analyses demonstrated no evidence of heterogeneity or publication bias and were robust to changes in inclusion/exclusion criteria [1].

Clinical Endpoint Comparison

Reported

Meropenem vs imipenem/cilastatin: RR 1.04 clinical cure, RR 0.87 adverse events

Reported comparator clinical endpoint context

27 RCTs meta-analysis; endpoint differences observed

Evidence Dimension	Clinical cure rate, bacteriologic response rate, and adverse event rate
Target Compound Data	Imipenem/cilastatin: Reference comparator (RR = 1.0 for each endpoint)
Comparator Or Baseline	Meropenem: Clinical response RR 1.04 (95% CI 1.01-1.06); Bacteriologic response RR 1.05 (95% CI 1.01-1.08); Adverse events RR 0.87 (95% CI 0.77-0.97)
Quantified Difference	Meropenem yields 4% higher clinical cure, 5% higher bacteriologic eradication, and 13% lower adverse events than imipenem/cilastatin at equal doses
Conditions	Meta-analysis of 27 randomized controlled trials; adult patients with severe infections; equal gram-for-gram dosing; identical dosing regimens; Fixed Effects model

Why This Matters

These clinical outcome data inform formulary decision-making and procurement prioritization when selecting between imipenem/cilastatin and meropenem for hospital antibiotic stewardship programs, particularly when adverse event minimization is a critical selection criterion.

• [1] Edwards SJ, Emmas CE, Campbell HE. Systematic review comparing meropenem with imipenem plus cilastatin in the treatment of severe infections. Curr Med Res Opin. 2005;21(5):785-794. doi:10.1185/030079905X46223. View Source

Imipenem vs. Meropenem: Degradation-Induced Cytotoxicity Profile

Degraded samples of imipenem exhibit a distinct cytotoxicity profile compared to degraded meropenem samples. In an MTT reduction assay, cell viability was significantly reduced for imipenem samples that had been degraded for 4 hours, indicating the formation of cytotoxic degradation products under these conditions [1]. For meropenem, a reduction in cell viability was observed in samples stored for 4 hours only when assessed via the neutral red uptake assay, but not via the MTT assay, suggesting differential mechanisms of cytotoxicity between the degradation products of the two carbapenems [1]. This differential cytotoxicity profile is relevant given imipenem's substantially faster degradation kinetics (t₁/₂ = 14.7 h in water at 25°C) compared to meropenem (t₁/₂ >200 h) [2].

Degradation Cytotoxicity

Head-to-head

Imipenem 4-h degraded: MTT cytotoxicity detected; meropenem: not detected

Differential degradation product toxicity

MTT and neutral red uptake assays; 4-h degradation

Evidence Dimension	Cytotoxicity of degraded drug samples
Target Compound Data	Imipenem samples degraded for 4 h: significant reduction in cell viability by MTT assay
Comparator Or Baseline	Meropenem samples degraded for 4 h: reduction in cell viability by neutral red uptake assay only, not by MTT assay
Quantified Difference	Imipenem degradation products exhibit MTT-detectable cytotoxicity after 4 hours; meropenem degradation products do not
Conditions	In vitro cytotoxicity assays: MTT reduction assay and neutral red uptake assay; drug samples degraded for 4 hours prior to testing

Why This Matters

The formation of MTT-detectable cytotoxic degradation products from imipenem within 4 hours, coupled with its short aqueous half-life, necessitates stringent quality control measures for imipenem-containing formulations and may inform safety assessments in cell culture studies where drug degradation during incubation could confound results.

• [1] de Oliveira Ferreira L, de Oliveira Mendes T, de Souza J, et al. In vitro and In silico Degradation Study Applied to the Carbapenems Meropenem and Imipenem. Anti-Infect Agents. 2025;23(1):e270524233402. doi:10.2174/0122113525306955240527055025. View Source
• [2] Wicha SG, Märtson AG, Nielsen EI, Koch BCP, Friberg LE, Alffenaar JW, Minichmayr IK. Comprehensive stability analysis of 13 β-lactams and β-lactamase inhibitors in in vitro media. Antimicrob Agents Chemother. 2024;68(3):e01399-23. doi:10.1128/aac.01399-23. View Source

Imipenem vs. Ertapenem, Meropenem, and Doripenem: Comparative MIC Distribution Against Nontyphoid Salmonella Clinical Isolates

Against 126 clinical isolates of nontyphoid Salmonella (NTS), imipenem exhibits the highest MIC values among the four tested carbapenems. The MIC₅₀ and MIC₉₀ values for imipenem are 0.5 µg/mL and 1 µg/mL, respectively, which are 8- to 66-fold higher than the MIC₅₀ values observed for the comparator carbapenems [1]. Specifically, meropenem MIC₅₀/MIC₉₀ = 0.031/0.031 µg/mL (16- to 32-fold more potent than imipenem); doripenem MIC₅₀/MIC₉₀ = 0.062/0.062 µg/mL (8- to 16-fold more potent than imipenem); and ertapenem MIC₅₀/MIC₉₀ = 0.015/0.015 µg/mL (33- to 66-fold more potent than imipenem) [1]. Despite the higher MIC values, imipenem MICs remain within the EUCAST susceptible breakpoint (S ≤ 2 mg/L) for this organism [2].

MIC vs. Salmonella

Head-to-head

Imipenem MIC₅₀ = 0.5 µg/mL; ertapenem = 0.015 µg/mL

Higher MICs in nontyphoid Salmonella

126 clinical isolates; broth microdilution

Evidence Dimension	In vitro antibacterial activity (MIC₅₀ and MIC₉₀)
Target Compound Data	MIC₅₀ = 0.5 µg/mL; MIC₉₀ = 1 µg/mL
Comparator Or Baseline	Ertapenem: MIC₅₀/MIC₉₀ = 0.015/0.015 µg/mL; Meropenem: MIC₅₀/MIC₉₀ = 0.031/0.031 µg/mL; Doripenem: MIC₅₀/MIC₉₀ = 0.062/0.062 µg/mL
Quantified Difference	Imipenem MIC₅₀ is 33-fold higher than ertapenem, 16-fold higher than meropenem, and 8-fold higher than doripenem
Conditions	126 clinical nontyphoid Salmonella isolates; broth microdilution methodology; EUCAST interpretive criteria

Why This Matters

Imipenem's higher MIC values against Salmonella spp. indicate that higher doses may be required to achieve comparable pharmacodynamic target attainment relative to meropenem, doripenem, or ertapenem in this pathogen class, which should be considered during formulary selection for institutions with high prevalence of nontyphoid Salmonella infections.

• [1] Tang HJ, Chen CC, Zhang CC, Cheng KC, Chiang SR, Chiu YH, Ku YH, Ko WC, Chuang YC. Use of carbapenems against clinical, nontyphoid Salmonella isolates: results from in vitro and in vivo animal studies. Antimicrob Agents Chemother. 2012;56(6):2916-2922. doi:10.1128/AAC.06457-11. View Source
• [2] The European Committee on Antimicrobial Susceptibility Testing (EUCAST). Breakpoint tables for interpretation of MICs and zone diameters. Version 14.0, 2024. View Source

Imipenem Procurement Application Scenarios: Evidence-Driven Use Cases for Research and Industrial Sourcing

Rapid Bactericidal Pharmacodynamic Studies in Pseudomonas aeruginosa

Imipenem is the optimal carbapenem selection for in vitro time-kill assays and pharmacodynamic studies in P. aeruginosa that require rapid bacterial killing and direct measurement of PBP binding kinetics. Based on direct comparative evidence, imipenem achieves 1.5 ± 0.11 log10 CFU/mL killing within 1 hour at 2 × MIC, whereas meropenem, doripenem, and ertapenem all achieve less than 0.5 log10 CFU/mL killing over the same interval [1]. The relative rate of net influx and PBP access for imipenem is approximately 2-fold faster than doripenem and meropenem, and 72-fold faster than ertapenem in intact P. aeruginosa cells [1]. Procurement of high-purity imipenem API is indicated for laboratories conducting mechanistic studies of β-lactam target engagement or validating novel PBP-binding assays in Gram-negative pathogens.

Short-Duration In Vitro Susceptibility Testing with Degradation Controls

Imipenem is suitable for in vitro susceptibility testing protocols where the total assay duration is less than 6-8 hours and degradation can be adequately controlled or accounted for. In cation-adjusted Mueller-Hinton broth at 25°C, imipenem exhibits a degradation half-life of 16.9 hours [2]. However, for static time-kill experiments extending to 24 hours, imipenem concentrations must be validated via LC-MS/MS, and a supplement dosing algorithm may be required to maintain target concentrations within ±31% [2]. In water at 25°C, the degradation half-life of imipenem is only 14.7 hours, compared to >200 hours for all other tested β-lactams [2]. Researchers must implement appropriate degradation controls or select meropenem as a more stable alternative for extended-duration assays. Procurement decisions for imipenem should be accompanied by protocols for degradation monitoring.

Fixed-Dose Combination Formulation Development (Imipenem/Cilastatin)

Imipenem is uniquely positioned for the development of fixed-dose combination products incorporating a DHP-I inhibitor. The Vmax/Km ratio of 6.24 for imipenem with renal DHP-I quantitatively confirms that imipenem is the preferred substrate for this enzyme, rendering DHP-I inhibition essential for achieving therapeutic urinary concentrations [3]. Consequently, imipenem is exclusively formulated as a 1:1 combination with cilastatin for clinical use [4]. This creates a specialized procurement pathway requiring sourcing of both imipenem API and cilastatin API from GMP-certified suppliers. Global API suppliers for imipenem include WuXi STA, Zhejiang Hisun Pharmaceutical Co., Ltd., and Hetero Labs [5], with GMP-grade imipenem API priced in the range of 6,000-8,000 USD per kilogram for commercial orders . Procurement of imipenem without cilastatin is appropriate only for in vitro research applications where DHP-I is absent from the experimental system.

Cytotoxicity Assessment of β-Lactam Degradation Products

Imipenem serves as a critical reference compound for studies investigating the cytotoxic potential of β-lactam antibiotic degradation products. Comparative experimental data demonstrate that imipenem samples degraded for 4 hours exhibit significant cytotoxicity detectable by MTT reduction assay, whereas meropenem samples degraded under identical conditions do not produce MTT-detectable cytotoxicity [6]. This differential cytotoxicity profile, coupled with imipenem's rapid degradation kinetics, makes it a valuable tool for toxicological investigations of degradation pathways and for validating cell viability assay methods in the presence of unstable β-lactams. Procurement of imipenem for such studies should include documentation of purity specifications (HPLC ≥98.5%) [7] to ensure that observed cytotoxic effects are attributable to degradation products rather than manufacturing impurities.

Application

Selection Property

Validation Focus

Pharmacodynamic studies in P. aeruginosa

Rapid PBP access kinetics

Time-kill assay endpoint validation

Short-duration susceptibility testing

Aqueous stability profile

Degradation monitoring protocols

Fixed-dose combination formulation

DHP-I co-formulation requirement

Dual-API sourcing and stability

β-Lactam degradation toxicity research

Degradation product cytotoxicity

MTT assay and purity control

• [1] López-Argüello S, Montaner M, Sayed ARM, Oliver A, Bulitta JB, Moya B. Penicillin-Binding Protein 5/6 Acting as a Decoy Target in Pseudomonas aeruginosa Identified by Whole-Cell Receptor Binding and Quantitative Systems Pharmacology. Antimicrob Agents Chemother. 2023;67(5):e01603-22. doi:10.1128/aac.01603-22. View Source
• [2] Wicha SG, Märtson AG, Nielsen EI, Koch BCP, Friberg LE, Alffenaar JW, Minichmayr IK. Comprehensive stability analysis of 13 β-lactams and β-lactamase inhibitors in in vitro media. Antimicrob Agents Chemother. 2024;68(3):e01399-23. doi:10.1128/aac.01399-23. View Source
• [3] Kim J, Kim JH, Kim KH, Kim HJ, Lee SH, Kim WB, Yang J, Lee MG. Stability of new carbapenem DA-1131 to renal dipeptidase (dehydropeptidase I). Antimicrob Agents Chemother. 2000;44(9):2509-2511. doi:10.1128/AAC.44.9.2509-2511.2000. View Source
• [4] Zhanel GG, Wiebe R, Dilay L, Thomson K, Rubinstein E, Hoban DJ, Noreddin AM, Karlowsky JA. Comparative review of the carbapenems. Drugs. 2007;67(7):1027-52. doi:10.2165/00003495-200767070-00006. View Source
• [5] DrugPatentWatch. AKTOB (Imipenem and Cilastatin) Bulk API Suppliers and Sourcing Analysis. Updated July 29, 2025. View Source
• [6] de Oliveira Ferreira L, de Oliveira Mendes T, de Souza J, et al. In vitro and In silico Degradation Study Applied to the Carbapenems Meropenem and Imipenem. Anti-Infect Agents. 2025;23(1):e270524233402. doi:10.2174/0122113525306955240527055025. View Source
• [7] Ningbo Inno Pharmchem Co., Ltd. Imipenem (CAS 64221-86-9): High-Purity Antibiotic API & Synthesis Specifications. March 3, 2025. View Source